Cas no 175277-79-9 (Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate)
175277-79-9 structure
Product Name:Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
CAS No:175277-79-9
MF:C9H11NO4
MW:197.187942743301
CID:133820
PubChem ID:2799980
Update Time:2025-04-19
Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-acetyl-3-ethyl-, methyl ester
- Methyl 5-acetyl-3-ethyl-1,2-oxazole-4-carboxylate
- AC1ME3JY
- AG-E-25680
- CTK4D5822
- KB-54521
- SPB06809
- DTXSID10384126
- AKOS015908474
- 4-CYANO-4-NITRODIPHENYL
- 175277-79-9
- 4-Isoxazolecarboxylic acid, 5-acetyl-3-ethyl-, methyl ester
- FT-0628672
-
- Inchi: 1S/C9H11NO4/c1-4-6-7(9(12)13-3)8(5(2)11)14-10-6/h4H2,1-3H3
- InChI Key: AYYATAZJCFFYFO-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=C(C(=O)OC)C(CC)=N1
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.4
Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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